Cas no 380-57-4 (2-Chloro-1,4-dibromo-1,1,2-trifluoropentane)

• Product Name: 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane
• CAS No: 380-57-4
• MF: C₅H₆Br₂ClF₃
• MW: 318.357349872589
• MDL: MFCD00155735
• CID: 294249
• PubChem ID: 2782504
• Update Time: 2025-06-11

2-Chloro-1,4-dibromo-1,1,2-trifluoropentane Chemical and Physical Properties

Names and Identifiers

• Pentane,1,4-dibromo-2-chloro-1,1,2-trifluoro-
• 1,4-DIBROMO-2-CHLORO-1,1,2-TRIFLUOROPENTANE
• 1,1,2-Trifluor-2-chlor-1,4-dibrom-pentan
• 1,4-Dibrom-2-chlor-1,1,2-trifluor-pentan
• 1,4-dibromo-2-chloro-1,1,2-trifluoro-pentane
• 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane
• PC4736
• DTXSID70382123
• AKOS007929991
• A823998
• MFCD00155735
• C5H6Br2ClF3
• 380-57-4

• MDL： MFCD00155735
• Inchi： 1S/C5H6Br2ClF3/c1-3(6)2-4(8,9)5(7,10)11/h3H,2H2,1H3
• InChI Key： WUVIXTLECMSVJJ-UHFFFAOYSA-N
• SMILES： BrC(C)CC(C(F)(F)Br)(F)Cl

Computed Properties

• Exact Mass: 315.84800
• Monoisotopic Mass: 315.84769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 66°C 11mm
• PSA: 0.00000
• LogP: 4.05220

2-Chloro-1,4-dibromo-1,1,2-trifluoropentane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane

Introduction to 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane (CAS No. 380-57-4)

2-Chloro-1,4-dibromo-1,1,2-trifluoropentane, with the chemical formula C₅H₂Br₂ClF₃, is a fluorinated brominated hydrocarbon that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple halogen atoms and fluorine substituents, which endow it with unique electronic and steric properties. The structural features of 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The CAS number 380-57-4 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. The presence of both chlorine and bromine atoms at specific positions in the pentane backbone creates a highly reactive system that can undergo various substitution and elimination reactions. These reactivities are exploited in synthetic chemistry to construct more intricate molecular architectures.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. Fluorine atoms, when incorporated into drug molecules, can significantly influence their pharmacokinetic properties. For instance, they can increase the half-life of a drug by reducing its susceptibility to metabolic degradation. The dual halogenation in 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane further enhances its utility as a building block for such applications.

The synthesis of 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane typically involves multi-step processes that require careful control of reaction conditions. One common approach involves the halogenation of a precursor molecule followed by selective functional group transformations. The high reactivity of the compound necessitates precise handling to avoid unwanted side reactions. Advances in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental impact and improving yield.

Recent research has highlighted the role of halogenated fluorinated compounds in medicinal chemistry. For example, studies have demonstrated that certain derivatives of 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane exhibit potent activity against various disease targets. These findings underscore the importance of this compound as a scaffold for drug discovery. The ability to modify its structure allows chemists to fine-tune its biological properties, making it a valuable tool in the development of new treatments.

The electronic properties of fluorinated brominated hydrocarbons like 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane are particularly interesting from a computational chemistry perspective. The presence of multiple electronegative atoms creates regions of high electron density and charge separation within the molecule. This can be exploited in designing molecules with specific spectroscopic properties or enhanced reactivity towards certain biological systems.

In industrial applications, 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane is used as an intermediate in the production of specialty chemicals and polymers. Its unique structural features make it suitable for creating materials with tailored properties. For instance, it can be incorporated into polymer backbones to enhance thermal stability or mechanical strength. Such applications leverage the compound's ability to form stable bonds while maintaining flexibility.

The environmental impact of using halogenated compounds is a topic of ongoing discussion in the scientific community. While these molecules offer numerous benefits in synthetic chemistry and pharmaceuticals, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring greener alternatives and more sustainable synthetic routes to minimize these impacts while retaining the advantages provided by compounds like 2-Chloro-1,4-dibromo-1,1,2-trifluoropentane.

The future direction of research on halogenated fluorinated hydrocarbons is likely to focus on expanding their applications in drug discovery and materials science. New methodologies for functionalizing these molecules will continue to emerge, enabling access to novel structures with enhanced biological activity or material properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for society.

In conclusion,2-Chloro-1,4-dibromo-1， 。